Cas no 103879-76-1 (3-Isoxazolecarboxamide,N-(2-aminoethyl)-5-methyl-)

• Product Name: 3-Isoxazolecarboxamide,N-(2-aminoethyl)-5-methyl-
• CAS No: 103879-76-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 125914
• PubChem ID: 13800291
• Update Time: 2025-04-18

3-Isoxazolecarboxamide,N-(2-aminoethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-(2-aminoethyl)-5-methyl-
• 3-Isoxazolecarboxamide,N-(2-aminoethyl)-5-methyl-(9CI)
• N-(2-aminoethyl)-5-methylisoxazole-3-carboxamide
• AKOS010189144
• A909267
• 103879-76-1
• N-(2-aminoethyl)-5-methyl-1,2-oxazole-3-carboxamide
• SCHEMBL3507540

• Inchi： 1S/C7H11N3O2/c1-5-4-6(10-12-5)7(11)9-3-2-8/h4H,2-3,8H2,1H3,(H,9,11)
• InChI Key： PGNJVCBZIOODND-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCN)=O)=N1

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides